N-Dodecanoyl-NBD-sulfatide

• Molecular Formula: C42H71N5O14S
• Molecular Weight: 902.1 g/mol
• InChI: InChI=1S/C42H71N5O14S/c1-2-3-4-5-6-7-8-9-10-12-15-18-21-24-34(49)32(30-58-42-40(52)41(60-62(55,56)57)39(51)35(29-48)59-42)44-36(50)25-22-19-16-13-11-14-17-20-23-28-43-31-26-27-33(47(53)54)38-37(31)45-61-46-38/h21,24,26-27,32,34-35,39-43,48-49,51-52H,2-20,22-23,25,28-30H2,1H3,(H,44,50)(H,55,56,57)/b24-21+/t32-,34+,35+,39-,40+,41-,42+/m0/s1
• InChIKey: NTXHGBFIJYCGEK-CXOHTTGVSA-N

N-Dodecanoyl-NBD-sulfatide: Fluorescent Sulfatide Probe

N-Dodecanoyl-NBD-sulfatide (CAS 128969-80-2) is a synthetic, fluorescently labeled analog of the glycosphingolipid sulfatide (cerebroside 3-sulfate) . It comprises a sulfatide headgroup, a d18:1 sphingosine base, and a dodecanoyl (C12:0) fatty acyl chain modified with a terminal nitrobenzoxadiazole (NBD) fluorophore via a 12-carbon spacer . As a probe, it is used to investigate sulfatide cellular uptake, trafficking, and metabolism, particularly in the context of lysosomal storage disorders like metachromatic leukodystrophy (MLD) [1]. Commercial suppliers typically offer this compound at purities ≥98% [2].

● Sulfatide trafficking and metabolism probe

● Lysosomal storage disorder research models

● C12-NBD linker supports cellular uptake studies

• [1] Aleo, M. F., Clemente, M. L., Monti, E., & Marchesini, S. (1989). Metabolism of fluorescent sulfatides in cultured cells from controls and metachromatic leukodystrophy patients. (Abstract). View Source
• [2] GlpBio. (n.d.). C12 NBD 3'-sulfo Galactosylceramide (d18:1/12:0) (GC43009). View Source

N-Dodecanoyl-NBD-sulfatide: Why It's Not Interchangeable

The performance of a fluorescent sulfatide probe in a specific assay is not a function of the sulfatide headgroup alone; it is critically dependent on the fluorophore's spectral properties, the linker length, and the acyl chain composition. Substituting N-Dodecanoyl-NBD-sulfatide with a different analog, such as one with a shorter C6-NBD linker or a long-wavelength lissamine-rhodamine tag, will fundamentally alter key experimental parameters. These include the probe's efficiency of cellular uptake [1], its membrane partition coefficient, and its susceptibility to enzymatic hydrolysis by enzymes like Arylsulfatase A (ASA) [2]. Such changes can compromise assay sensitivity, affect the ability to distinguish between disease phenotypes, or make direct cross-study comparisons invalid [3]. Therefore, selection must be based on validated, probe-specific quantitative performance metrics.

Fluorophore choice alters photostability and optimal detection wavelength.

Linker length (C12 vs C6) shifts cellular uptake kinetics and metabolic fate.

Non-sulfatide lipid probes lack sulfatide headgroup binding specificity.

• [1] Marchesini, S., Preti, A., Aleo, M. F., Casella, A., Dagan, A., & Gatt, S. (1990). Synthesis, spectral properties and enzymatic hydrolysis of fluorescent derivatives of cerebroside sulfate containing long-wavelength-emission probes. Chemistry and Physics of Lipids, 53(2-3), 165-175. View Source
• [2] PMC8435702. (2021). Translipofection of cells with NBD-sulfatide. Figure 2. View Source
• [3] Tsay, K. K., Louis, A. I., Fluharty, A. L., & Widen, K. E. (1991). Synthesis and characterization of NBD-PS: a fluorescent analog of cerebroside sulfate for diagnosis of arylsulfatase A deficiency disorders. Molecular and Chemical Neuropathology, 14(2), 113-130. View Source

N-Dodecanoyl-NBD-sulfatide: Quantitative Evidence

NBD Fluorescence vs. Long-Wavelength Probes

The NBD fluorophore in N-Dodecanoyl-NBD-sulfatide has established excitation and emission maxima at approximately 465 nm and 535 nm, respectively [1]. While NBD's quantum yield is high in hydrophobic environments, its relatively low photostability is a known limitation for long-term imaging compared to more photostable probes like BODIPY [2]. Conversely, long-wavelength probes like lissamine-rhodamine sulfatide offer better tissue penetration and reduced autofluorescence but may exhibit different membrane partitioning and enzymatic hydrolysis rates due to the bulkier fluorophore [3]. The selection of the NBD probe is thus a trade-off favoring well-characterized spectral properties and synthetic accessibility for specific in vitro enzymatic assays.

Spectral & Photostability

Class-level

Ex/Em ~465/535 nm; lower photostability than BODIPY

May favor endpoint assays over time-lapse imaging

Class-level data; confirm for specific assay

Evidence Dimension	Excitation/Emission Maxima and Photostability
Target Compound Data	λex ~465 nm, λem ~535 nm; Lower photostability relative to BODIPY.
Comparator Or Baseline	BODIPY 500/510 sulfatide: Higher photostability for long-term imaging [2]; Lissamine-rhodamine sulfatide: λem >580 nm (long-wavelength emission) [3].
Quantified Difference	NBD probes enable high-sensitivity detection in cuvette and TLC plate assays due to high quantum yield in apolar environments, but are less suitable for confocal microscopy time-lapse studies compared to BODIPY analogs.
Conditions	In vitro fluorescence measurements; cellular and subcellular imaging applications.

Why This Matters

This dictates the appropriate experimental application: NBD-sulfatide is optimal for high-sensitivity endpoint assays (e.g., TLC, HPLC), whereas BODIPY or rhodamine analogs are preferable for extended live-cell imaging.

• [1] GlpBio. (n.d.). C-12 NBD cholesterol. (NBD spectral data: Ex/Em = 465/535 nm). View Source
• [2] Scite.ai. (n.d.). Synthesis of Fluorescent Gangliosides. (Comparison of NBD and BODIPY photostability). View Source
• [3] Marchesini, S., Preti, A., Aleo, M. F., Casella, A., Dagan, A., & Gatt, S. (1990). Synthesis, spectral properties and enzymatic hydrolysis of fluorescent derivatives of cerebroside sulfate containing long-wavelength-emission probes. Chemistry and Physics of Lipids, 53(2-3), 165-175. View Source

Hydrolysis by Arylsulfatase A (ASA)

N-Dodecanoyl-NBD-sulfatide serves as a substrate for Arylsulfatase A (ASA). Studies show that ASA-expressing wild-type cells efficiently hydrolyze NBD-sulfatide to liberate NBD-fatty acid, whereas ASA-deficient cells from a knockout mouse model (17−/−A1) show no detectable hydrolysis [1]. This differential hydrolysis is visually confirmed by TLC [1] and HPLC [2]. In contrast, NBD-PS (NBD-psychosine sulfate), a lyso-sulfatide analog, is also a specific ASA substrate but provides a simpler, safer alternative to radiolabeled natural substrate for diagnostic assays, with the advantage of differentiating ASA pseudodeficiency from true deficiency [3].

ASA Substrate Hydrolysis

Cross-study comparable

Cleaved in WT cells; no cleavage in ASA-KO cells

Supports non-radioactive ASA activity assays

NBD-PS variant aids ASA phenotyping resolution

Evidence Dimension	Substrate Hydrolysis by ASA
Target Compound Data	NBD-sulfatide: Cleaved to NBD-fatty acid in wild-type cells; no cleavage in ASA-knockout (17−/−A1) cells [1].
Comparator Or Baseline	NBD-PS (NBD-psychosine sulfate): Hydrolysis specific for ASA; assay differentiates MLD patients from individuals with ASA pseudodeficiency [3]. Radiolabeled 14C/35S-sulfatide: Traditional, labor-intensive natural substrate [3].
Quantified Difference	Fluorescent NBD-sulfatide eliminates the need for radioactive materials, improving safety and reducing costs compared to radioassays. NBD-PS provides higher diagnostic resolution for ASA activity phenotyping than the natural substrate.
Conditions	In vitro enzyme assays with cell lysates (fibroblasts, leukocytes) or intact cultured cells; analysis by TLC or HPLC.

Why This Matters

This compound enables non-radioactive, sensitive assays for ASA activity, which is crucial for diagnosing metachromatic leukodystrophy (MLD) and differentiating it from benign pseudodeficiency.

• [1] PMC8435702. (2021). Translipofection of cells with NBD-sulfatide. Figure 2. View Source
• [2] PMC8435702. (2021). Hydrolysis of translipofected NBD-sulfatide by FAAH. Figure 4. View Source
• [3] Tsay, K. K., Louis, A. I., Fluharty, A. L., & Widen, K. E. (1991). Synthesis and characterization of NBD-PS: a fluorescent analog of cerebroside sulfate for diagnosis of arylsulfatase A deficiency disorders. Molecular and Chemical Neuropathology, 14(2), 113-130. View Source

Cellular Uptake and Metabolic Fate

The C12 linker and dodecanoyl chain of N-Dodecanoyl-NBD-sulfatide promote efficient cellular uptake and integration into endogenous lipid pools. After loading cells via translipofection, the probe is metabolized, and the liberated NBD-fatty acid is reincorporated into newly synthesized phosphoglycerolipids and sphingolipids, allowing the tracking of downstream metabolic pathways [1]. This metabolic fate contrasts with probes having shorter linkers (e.g., C6-NBD), which may be less efficiently integrated or exhibit different trafficking kinetics [2]. For instance, C6-NBD-sphingomyelin has been used to study plasma membrane lipid recycling, but its shorter chain alters its physical properties and rate of internalization compared to a C12 analog [2].

Metabolic Fate

Cross-study comparable

NBD-fatty acid reincorporated into complex lipids

Enables integrated sphingolipid metabolism tracking

C12 chain mimics natural sulfatide behavior

Evidence Dimension	Cellular Metabolism and Lipid Reincorporation
Target Compound Data	N-dodecanoyl-NBD-sulfatide: Metabolized to NBD-fatty acid, which is reincorporated into complex lipids (phosphoglycerolipids, sphingolipids) [1].
Comparator Or Baseline	C6-NBD-sphingomyelin (C6-NBD-SM): Used to study plasma membrane recycling; internalized and metabolized at 37°C, but kinetics differ from longer-chain analogs [2].
Quantified Difference	The C12-NBD analog exhibits a metabolic profile that more closely mimics natural long-chain sulfatides, ensuring that the observed intracellular distribution and turnover are representative of native lipid behavior, unlike shorter-chain probes.
Conditions	Translipofection loading of cultured human fibroblasts and murine cells; TLC and HPLC analysis of lipid extracts after 18h chase period.

Why This Matters

The ability of the NBD-fatty acid to be reincorporated into downstream lipid products validates the probe for studying integrated sphingolipid metabolism, not just primary degradation.

• [1] PMC8435702. (2021). Translipofection of cells with NBD-sulfatide. Figure 2. View Source
• [2] Koval, M., & Pagano, R. E. (1991). Intracellular transport and metabolism of sphingomyelin. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1082(2), 113-125. (Representative work on C6-NBD-sphingolipid trafficking). View Source

Sulfatide-Dependent Membrane Clustering

NBD-labeled liposomes containing sulfatide are a key tool for studying protein-membrane interactions. In assays with the paranodal protein Neurofascin 155 (NF155), NBD-labeled liposomes containing 50% sulfatide were used to demonstrate sulfatide-dependent clustering [1]. Preincubation of NF155 with these NBD-labeled sulfatide liposomes completely prevented clustering with rhodamine-labeled sulfatide liposomes, proving a specific, high-avidity interaction [1]. In contrast, using unlabeled sulfatide would require alternative, less direct detection methods like surface plasmon resonance. Similarly, NBD-labeled phospholipids (e.g., NBD-C12-HPC) and sphingolipids (e.g., NBD-C6-Cer) are used in CD1d binding assays, but their binding affinities and modes differ significantly from sulfated glycolipids [2].

Membrane Clustering

Head-to-head

NBD-sulfatide liposomes block NF155 clustering

Confirms specific sulfatide-protein binding

Colocalization reduced to background levels

Evidence Dimension	Inhibition of Liposome Clustering
Target Compound Data	Preincubation of NF155 with NBD-labeled liposomes (50% sulfatide) prevents clustering with rhodamine-labeled sulfatide liposomes [1].
Comparator Or Baseline	Control (no NF155): No clustering observed. NBD-labeled phospholipids (NBD-C12-HPC): Bind CD1d but with different specificity than sulfatide [2].
Quantified Difference	Quantitative image analysis shows that preincubation with NBD-sulfatide liposomes reduces the colocalization signal to background levels, confirming that the interaction is mediated by the sulfatide headgroup and not the NBD tag or lipid backbone.
Conditions	Liposome-binding assay with 20 nM NF155 and 0.4 mM liposomes; confocal microscopy imaging.

Why This Matters

This demonstrates that the NBD-labeled sulfatide retains its specific biological activity and can be used in competitive binding assays to identify and characterize sulfatide-binding proteins, such as those involved in myelin stability and autoimmune disease.

• [1] PMC10083573. (2023). Altered plasma membrane abundance of the sulfatide-binding protein NF155 links glycosphingolipid imbalances to demyelination. Figure 4. View Source
• [2] ResearchGate. (n.d.). FIG. 6. Binding of NBD-labeled phospholipid and sphingolipid probes. (CD1d binding study). View Source

N-Dodecanoyl-NBD-sulfatide Applications

ASA Deficiency Diagnosis in MLD

N-Dodecanoyl-NBD-sulfatide is the preferred substrate for non-radioactive ASA activity assays. Its hydrolysis by ASA is specific, and the resulting fluorescent NBD-fatty acid product can be readily quantified by HPLC or TLC to differentiate between wild-type, ASA-deficient (MLD patient), and ASA-pseudodeficient cell lines [1][2]. This offers a safer, more cost-effective alternative to traditional assays using radiolabeled 14C- or 35S-sulfatide [2].

Tracking Sphingolipid Metabolism in Cells

For studies requiring the tracking of a sulfatide analog through the entire metabolic network, N-Dodecanoyl-NBD-sulfatide is uniquely suited. After cellular uptake via translipofection, it is processed, and its NBD-fatty acid moiety is reincorporated into newly synthesized complex lipids, including phosphoglycerolipids and sphingolipids [1]. This provides a comprehensive view of downstream lipid flux that cannot be achieved with non-metabolizable probes or those with shorter linkers that may follow different trafficking pathways [1].

Sulfatide-Binding Protein Identification

This probe is an essential component in liposome-based binding and clustering assays to identify and characterize sulfatide-binding proteins. As demonstrated with Neurofascin 155 (NF155), NBD-labeled sulfatide liposomes can be used in competitive binding assays to confirm the specificity of protein-lipid interactions, providing quantitative data on binding avidity that cannot be obtained with unlabeled sulfatide alone [3].

TLC/HPLC Quantification of Lipid Metabolites

The strong fluorescence of the NBD group (high quantum yield in apolar environments) makes N-Dodecanoyl-NBD-sulfatide ideal for high-sensitivity detection in endpoint assays using TLC or HPLC [1]. This is the optimal method for quantifying the formation of metabolic breakdown products (e.g., NBD-ceramide, NBD-fatty acid) in cell extracts, where the signal-to-noise ratio is superior to that of UV-absorbing or mass spectrometry-based detection for certain applications.

Application

Selection Property

Validation Focus

MLD Research ASA Activity Assays

Fluorogenic ASA substrate; non-radioactive

ASA hydrolysis specificity and activity phenotyping

Sphingolipid Metabolism Studies

Long-chain C12-NBD metabolic probe

Downstream lipid reincorporation patterns

Sulfatide-Binding Protein Identification

NBD-labeled sulfatide liposomes

Competitive binding specificity and avidity

TLC/HPLC Endpoint Assay Detection

High quantum yield NBD fluorophore

Signal-to-noise ratio in apolar detection

• [1] PMC8435702. (2021). Translipofection of cells with NBD-sulfatide. Figure 2. View Source
• [2] Tsay, K. K., Louis, A. I., Fluharty, A. L., & Widen, K. E. (1991). Synthesis and characterization of NBD-PS: a fluorescent analog of cerebroside sulfate for diagnosis of arylsulfatase A deficiency disorders. Molecular and Chemical Neuropathology, 14(2), 113-130. View Source
• [3] PMC10083573. (2023). Altered plasma membrane abundance of the sulfatide-binding protein NF155 links glycosphingolipid imbalances to demyelination. Figure 4. View Source